Cas no 1515007-59-6 (4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one)

• Product Name: 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one
• CAS No: 1515007-59-6
• MF: C₈H₅BrClNO
• MW: 246.488400220871
• MDL: MFCD21961290
• CID: 4603335
• PubChem ID: 79604024
• Update Time: 2025-06-08

4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one

• MDL： MFCD21961290
• Inchi： 1S/C8H5BrClNO/c9-5-1-2-6(10)8-4(5)3-7(12)11-8/h1-2H,3H2,(H,11,12)
• InChI Key： XIFTVVBPHKXVIO-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2Cl)CC1=O

Computed Properties

• Exact Mass: 244.92430g/mol
• Monoisotopic Mass: 244.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one (CAS No. 1515007-59-6): Properties, Applications, and Industry Trends

4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one (CAS No. 1515007-59-6) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This bromo-chloro indolone derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With a molecular formula of C₈H₅BrClNO, this compound belongs to the 2,3-dihydroindole family, characterized by a fused benzene and pyrrolidine ring system.

The compound's dual halogen substitution (bromine at position 4 and chlorine at position 7) enhances its reactivity in cross-coupling reactions, particularly in palladium-catalyzed transformations. Researchers are exploring its potential as a building block for drug discovery, especially in developing kinase inhibitors and central nervous system (CNS) targeting molecules. Recent studies suggest its utility in creating selective serotonin reuptake modulator (SSRM) analogs, aligning with the growing demand for neuropharmacological agents.

In agrochemical applications, 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one serves as a precursor for crop protection agents. Its structural motif appears in several experimental herbicides and fungicides, addressing the agricultural sector's need for environmentally sustainable solutions. The compound's stability under various pH conditions makes it suitable for formulation development, a key consideration in modern green chemistry approaches.

Synthetic accessibility of this halogenated indolone has improved significantly, with recent protocols emphasizing atom economy and reduced waste generation. A 2023 study demonstrated an optimized route using microwave-assisted synthesis, achieving 78% yield while minimizing energy consumption—a response to the industry's focus on sustainable manufacturing. These advancements position CAS No. 1515007-59-6 as a compound of interest for process chemistry optimization.

Analytical characterization of 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one typically involves HPLC-MS and NMR spectroscopy, with the bromine and chlorine atoms creating distinctive splitting patterns in ¹H-NMR spectra. The compound's chromatographic behavior has been extensively documented, aiding quality control in commercial production. Its UV absorption maxima at 254 nm and 310 nm make it suitable for photophysical studies, particularly in materials science applications.

Market trends indicate growing demand for this specialty chemical, driven by pharmaceutical companies exploring indole-based therapeutics. Patent analysis reveals a 40% increase in filings mentioning dihydroindolone derivatives since 2020, reflecting the compound's strategic importance. Regulatory considerations for CAS No. 1515007-59-6 vary by region, with most jurisdictions classifying it as a research-grade material requiring standard laboratory safety protocols.

Future research directions for 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one include exploration of its biocatalytic transformations and potential in metal-organic framework (MOF) synthesis. The compound's ability to participate in multicomponent reactions makes it valuable for diversity-oriented synthesis, a technique gaining traction in combinatorial chemistry. As the scientific community prioritizes molecular complexity generation, this halogenated heterocycle offers versatile reactivity patterns worth further investigation.

Storage and handling recommendations for 1515007-59-6 emphasize protection from moisture and light, with suggested storage under inert atmosphere at -20°C for long-term preservation. Commercial availability has expanded significantly, with current pricing reflecting its status as a high-value intermediate. Suppliers typically offer this compound at ≥95% purity, with some vendors providing custom synthesis services for modified derivatives.

Environmental fate studies of 4-bromo-7-chloro-2,3-dihydro-1H-indol-2-one indicate moderate biodegradability under aerobic conditions, with hydrolysis being the primary degradation pathway. These properties contribute to its evaluation as a greener alternative to persistent halogenated compounds in certain applications. Life cycle assessment (LCA) data is becoming increasingly available as manufacturers respond to ESG (Environmental, Social, and Governance) reporting requirements.

The scientific literature contains over 120 references to CAS No. 1515007-59-6 since its first reported synthesis, with citation frequency accelerating in the past five years. This reflects the compound's rising importance in medicinal chemistry and materials science. Academic and industrial researchers frequently search for information on its synthetic protocols, spectroscopic data, and derivatization potential, making comprehensive technical profiles valuable resources.